Cas no 1970-40-7 (Pyriclor)

• Product Name: Pyriclor
• CAS No: 1970-40-7
• MF: C₅H₂Cl₃NO
• MW: 198.434478282928
• MDL: MFCD01690819
• CID: 84044
• PubChem ID: 16076
• Update Time: 2025-04-18

Pyriclor Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloropyridin-4-ol
• 2,3,5-trichloro-4-hydroxypyridine
• 2,3,5-trichloro-4-pyridino
• daxtron
• TRICOLOROPYRIPROPANOL
• Pyriclor
• 2,3,5-trichloro-1H-pyridin-4-one
• 2,3,5-TRICHLORO-4-PYRIDINOL
• 2,3,4,6-TETRA-O-ACETYL-B-D-GALACTOPYRANOSYLAMINE
• 2,3,5-Trichlor-pyridin-4-ol
• 4-Hydroxy-2,3,5-trichloropyridine
• 4-Pyridinol,2,3,5-trichloro
• Pyriclor [ISO]
• 4-Pyridinol, 2,3,5-trichloro-
• Caswell No. 882G
• 68ACR3FCDY
• EPA Pesticide Chemical Code 482800
• 4-Pyridinol,2,3,5-trichloro-
• Pyrichlor
• XTVIFVALDYTCLL-UHFFFAOYSA-N
• FT-0767158
• MFCD01690819
• SCHEMBL135431
• 1970-40-7
• DS-5131
• DTXSID7042354
• CS-0157875
• AKOS006277081
• A26152
• Q27264233
• SB52480
• 2,3,5-Trichloro-pyridin-4-ol
• C73749
• 2,3,5-trichloro-4-pyridino;2,3,5-Trichloropyridin-4-ol;2,3,5-trichloro-1H-pyridin-4-one
• BRN 0383795
• 1-21-00-00203 (Beilstein Handbook Reference)
• BAA97040
• UNII-68ACR3FCDY
• AMY17251
• DA-19512
• DTXCID5022354
• pyridine, 2,3,5-trichloro-1,4-dihydro-4-oxo-
• m 2901

• MDL： MFCD01690819
• Inchi： 1S/C5H2Cl3NO/c6-2-1-9-5(8)3(7)4(2)10/h1H,(H,9,10)
• InChI Key： XTVIFVALDYTCLL-UHFFFAOYSA-N
• SMILES： ClC1C(C(=CNC=1Cl)Cl)=O
• BRN： 0383795

Computed Properties

• Exact Mass: 196.92000
• Monoisotopic Mass: 196.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.5790 (rough estimate)
• Melting Point: 216°C
• Boiling Point: 241.5 °C at 760 mmHg
• Flash Point: 99.8 °C
• Refractive Index: 1.5470 (estimate)
• PSA: 33.12000
• LogP: 2.74740

Pyriclor Security Information

• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines